Cas no 1361872-84-5 (2-(2,3-Dichlorophenyl)pyridin-3-amine)

• Product Name: 2-(2,3-Dichlorophenyl)pyridin-3-amine
• CAS No: 1361872-84-5
• MF: C₁₁H₈Cl₂N₂
• MW: 239.100620269775
• CID: 4798807
• Update Time: 2025-10-07

2-(2,3-Dichlorophenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)pyridin-3-amine
• 3-Amino-2-(2,3-dichlorophenyl)pyridine
• 2-(2,3-Dichlorophenyl)pyridin-3-amine

• Inchi： 1S/C11H8Cl2N2/c12-8-4-1-3-7(10(8)13)11-9(14)5-2-6-15-11/h1-6H,14H2
• InChI Key： SGVADKURQDBERP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,3-Dichlorophenyl)pyridin-3-amine

2-(2,3-Dichlorophenyl)pyridin-3-amine: A Comprehensive Overview

The compound with CAS No. 1361872-84-5, commonly referred to as 2-(2,3-dichlorophenyl)pyridin-3-amine, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, with a substituted amino group at the 3-position and a dichlorophenyl group at the 2-position. The dichlorophenyl substituent introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 2-(2,3-dichlorophenyl)pyridin-3-amine as a precursor for bioactive molecules. Researchers have demonstrated that the compound's pyridine ring can be easily modified to introduce diverse functional groups, enabling the creation of novel pharmacophores with enhanced biological activity. For instance, substitution at the 4-position of the pyridine ring has been shown to significantly influence the compound's solubility and binding affinity to target proteins.

The synthesis of 2-(2,3-dichlorophenyl)pyridin-3-amine typically involves a multi-step process that begins with the preparation of the dichlorophenyl intermediate. This is followed by nucleophilic aromatic substitution or coupling reactions to introduce the amino group at the desired position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of applications, 2-(2,3-dichlorophenyl)pyridin-3-amine has shown promise in medicinal chemistry as a building block for kinase inhibitors and other therapeutic agents. Its ability to form hydrogen bonds and engage in π-π interactions makes it an attractive candidate for targeting protein-protein interaction sites. Furthermore, its structural versatility allows for easy modification to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

From an environmental perspective, researchers have also investigated the degradation pathways of 2-(2,3-dichlorophenyl)pyridin-3-amine under various conditions. Studies suggest that the compound undergoes hydrolysis in aqueous environments, particularly under alkaline conditions, leading to the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 2-(2,3-dichlorophenyl)pyridin-3-amine's properties. Advanced molecular modeling techniques have been employed to predict its binding modes with target enzymes and receptors. These insights have facilitated rational drug design strategies, enabling researchers to fine-tune the compound's structure for improved efficacy and reduced toxicity.

In conclusion, CAS No. 1361872-84-5, or 2-(2,3-dichlorophenyl)pyridin-3-amine, represents a versatile and valuable molecule in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative pharmaceuticals and materials.